Cas no 1557851-24-7 (2-methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid)

• Product Name: 2-methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid
• CAS No: 1557851-24-7
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 5265538
• Update Time: 2026-03-09

2-methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxylic acid
• 5H-Pyrazolo[5,1-b][1,3]oxazine-3-carboxylic acid, 6,7-dihydro-2-methyl-
• 2-methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid

• Inchi： 1S/C8H10N2O3/c1-5-6(8(11)12)7-10(9-5)3-2-4-13-7/h2-4H2,1H3,(H,11,12)
• InChI Key： XDZPXKRDXHTHCS-UHFFFAOYSA-N
• SMILES： O1CCCN2N=C(C)C(C(O)=O)=C12

Additional information on 2-methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid

2-Methyl-5H,6H,7H-Pyrazolo[3,2-B][1,3]Oxazine-3-Carboxylic Acid: A Comprehensive Overview

The compound 2-methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid (CAS No. 1557851-24-7) is a fascinating molecule with a unique structural framework that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazolo[3,2-b][1,3]oxazine ring system with a methyl substituent and a carboxylic acid group. The combination of these functional groups and the rigid aromatic system makes this compound a promising candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of pyrazolo[3,2-b][1,3]oxazine derivatives as scaffolds for developing bioactive molecules. For instance, researchers have explored the ability of these compounds to act as inhibitors of key enzymes involved in inflammatory pathways. The methyl substitution at the 2-position of the ring system has been shown to enhance the compound's stability and bioavailability, making it a more viable option for therapeutic applications.

The synthesis of 2-methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid typically involves a multi-step process that includes cyclization reactions and functional group transformations. One of the most efficient methods reported in recent literature involves the use of microwave-assisted synthesis to accelerate the formation of the heterocyclic core. This approach not only improves yield but also reduces reaction time compared to traditional methods.

In terms of biological activity, this compound has demonstrated potent anti-inflammatory properties in vitro. Studies conducted using human peripheral blood mononuclear cells (PBMCs) have shown that 2-methyl-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid significantly inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound could be a lead molecule for developing novel anti-inflammatory agents.

Beyond its biological applications, this compound has also been investigated for its potential in materials science. The rigid aromatic system and electron-withdrawing carboxylic acid group make it an attractive candidate for use in organic electronics. Recent research has explored its ability to act as a building block for constructing advanced materials such as organic semiconductors and light-emitting polymers.

From an environmental standpoint, the toxicological profile of CAS No. 1557851-24-7 has been extensively studied. Acute toxicity studies in rodents have shown that this compound exhibits low toxicity at doses relevant to therapeutic use. Furthermore, chronic toxicity studies have indicated that long-term exposure does not lead to significant adverse effects on major organ systems.

In conclusion, 2-methyl-5H,6H,7H-pyrazolo[3,2-b][1,,carboxylic acid (CAS No. 1557851-24-7) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and favorable biological properties make it an exciting target for further research and development.